3-Methylcyclohexanone 3-Methylcyclohexanone (R)-3-Methylcyclohexanone, also known as methyl-3 cyclohexanone-1 or tetrahydro-m-cresol, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety (R)-3-Methylcyclohexanone exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, (R)-3-methylcyclohexanone is primarily located in the cytoplasm (R)-3-Methylcyclohexanone has a camphoraceous taste.
Brand Name: Vulcanchem
CAS No.: 591-24-2
VCID: VC0152366
InChI: InChI=1S/C7H12O/c1-6-3-2-4-7(8)5-6/h6H,2-5H2,1H3
SMILES: CC1CCCC(=O)C1
Molecular Formula: C7H12O
Molecular Weight: 112.17 g/mol

3-Methylcyclohexanone

CAS No.: 591-24-2

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VCID: VC0152366

Molecular Formula: C7H12O

Molecular Weight: 112.17 g/mol

3-Methylcyclohexanone - 591-24-2

CAS No. 591-24-2
Product Name 3-Methylcyclohexanone
Molecular Formula C7H12O
Molecular Weight 112.17 g/mol
IUPAC Name 3-methylcyclohexan-1-one
Standard InChI InChI=1S/C7H12O/c1-6-3-2-4-7(8)5-6/h6H,2-5H2,1H3
Standard InChIKey UJBOOUHRTQVGRU-UHFFFAOYSA-N
SMILES CC1CCCC(=O)C1
Canonical SMILES CC1CCCC(=O)C1
Density d204 0.91
0.914-0.919
Melting Point Fp -73.5 °
-73.5°C
Physical Description Liquid
Colourless liquid; camphoraceous odou
Description (R)-3-Methylcyclohexanone, also known as methyl-3 cyclohexanone-1 or tetrahydro-m-cresol, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety (R)-3-Methylcyclohexanone exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, (R)-3-methylcyclohexanone is primarily located in the cytoplasm (R)-3-Methylcyclohexanone has a camphoraceous taste.
Solubility insoluble in water; soluble in oils
Miscible at room temperature (in ethanol)
Synonyms 3-Methyl-cyclohexanone; (RS)-3-Methylcyclohexanone; (±)-3-Methylcyclohexanone; 3-Methyl-1-cyclohexanone; NSC 3709
PubChem Compound 11567
Last Modified Nov 11 2021
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